Cas no 1019633-72-7 (5-(2-Methylpropoxy)pyridin-2-amine)

• Product Name: 5-(2-Methylpropoxy)pyridin-2-amine
• CAS No: 1019633-72-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5702167
• PubChem ID: 28412218
• Update Time: 2025-10-24

5-(2-Methylpropoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isobutoxypyridin-2-amine
• 1019633-72-7
• A1-38644
• 5-(2-methylpropoxy)pyridin-2-amine
• AKOS000222410
• EN300-1295707
• 2-Pyridinamine, 5-(2-methylpropoxy)-
• 5-(2-Methylpropoxy)pyridin-2-amine

• Inchi： 1S/C9H14N2O/c1-7(2)6-12-8-3-4-9(10)11-5-8/h3-5,7H,6H2,1-2H3,(H2,10,11)
• InChI Key： YLFWVHIBONWQJI-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CC=1)N)CC(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 285.5±20.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(2-Methylpropoxy)pyridin-2-amine

5-(2-Methylpropoxy)pyridin-2-amine (CAS No. 1019633-72-7): A Comprehensive Overview

The compound 5-(2-Methylpropoxy)pyridin-2-amine (CAS No. 1019633-72-7) is a specialized chemical with significant potential in various scientific and industrial applications. This pyridine derivative, characterized by its unique 2-methylpropoxy substitution, has garnered attention in recent years due to its versatile properties and utility in pharmaceutical and agrochemical research. As researchers seek novel compounds for drug discovery and material science, 5-(2-Methylpropoxy)pyridin-2-amine stands out as a promising candidate.

Chemically, 5-(2-Methylpropoxy)pyridin-2-amine belongs to the class of aminopyridines, which are known for their biological activity and synthetic versatility. The presence of the 2-methylpropoxy group at the 5-position of the pyridine ring enhances its lipophilicity, making it more soluble in organic solvents—a critical factor in formulation development. The amine functionality at the 2-position provides a reactive site for further chemical modifications, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In pharmaceutical research, 5-(2-Methylpropoxy)pyridin-2-amine has been explored as a building block for kinase inhibitors and other small-molecule therapeutics. Kinases are a hot topic in drug discovery, particularly in oncology and inflammatory diseases, where targeted therapies are in high demand. Researchers are increasingly searching for compounds like 5-(2-Methylpropoxy)pyridin-2-amine to develop next-generation treatments with improved efficacy and reduced side effects.

The agrochemical industry also benefits from the properties of 5-(2-Methylpropoxy)pyridin-2-amine. Its structural features make it a potential intermediate for herbicides and fungicides, addressing the growing need for sustainable crop protection solutions. With global concerns about food security and environmentally friendly farming practices, this compound aligns with current trends in agricultural innovation.

Synthetic routes to 5-(2-Methylpropoxy)pyridin-2-amine typically involve nucleophilic substitution reactions on pyridine precursors. Recent advancements in green chemistry have prompted researchers to optimize these processes for higher yields and lower environmental impact—a key consideration for modern chemical manufacturing. The compound's stability under various conditions makes it suitable for large-scale production, meeting the demands of industrial applications.

From a commercial perspective, 5-(2-Methylpropoxy)pyridin-2-amine has seen steady demand in the fine chemicals market. Suppliers and manufacturers frequently list this compound in their catalogs, catering to research institutions and pharmaceutical companies engaged in early-stage drug development. Its CAS number, 1019633-72-7, serves as a unique identifier for procurement and regulatory compliance purposes.

Analytical characterization of 5-(2-Methylpropoxy)pyridin-2-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity—critical parameters for research applications where consistency is paramount. The availability of high-purity 5-(2-Methylpropoxy)pyridin-2-amine ensures reliable results in biological assays and material studies.

Looking ahead, the future applications of 5-(2-Methylpropoxy)pyridin-2-amine may expand into materials science, particularly in the development of organic electronic components. The compound's conjugated system and functional groups make it a potential candidate for organic semiconductors—a rapidly growing field driven by the demand for flexible and sustainable electronics.

For researchers working with 5-(2-Methylpropoxy)pyridin-2-amine, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment, protected from light and moisture to preserve its quality over time. These storage considerations are particularly important for long-term research projects and commercial stock maintenance.

The scientific literature continues to document new discoveries involving 5-(2-Methylpropoxy)pyridin-2-amine, reflecting its growing importance in chemical research. Patent databases show increasing activity around derivatives of this compound, indicating its value in intellectual property development. As innovation in chemical sciences progresses, 5-(2-Methylpropoxy)pyridin-2-amine is likely to remain a compound of significant interest across multiple disciplines.

In conclusion, 5-(2-Methylpropoxy)pyridin-2-amine (CAS No. 1019633-72-7) represents an important chemical entity with diverse applications in pharmaceuticals, agrochemicals, and potentially materials science. Its unique structural features and synthetic accessibility make it a valuable tool for researchers addressing some of today's most pressing scientific challenges. As the chemical industry evolves toward more sustainable and targeted solutions, compounds like 5-(2-Methylpropoxy)pyridin-2-amine will undoubtedly play a crucial role in shaping future innovations.